Cas no 491872-65-2 (1H-Pyrazole-4,5-diamine, 1-(1H-pyrrol-3-yl)-)

1H-Pyrazole-4,5-diamine,  1-(1H-pyrrol-3-yl)- structure
491872-65-2 structure
Product Name:1H-Pyrazole-4,5-diamine, 1-(1H-pyrrol-3-yl)-
CAS No:491872-65-2
MF:C7H9N5
MW:163.179859876633
CID:932257
PubChem ID:22062293
Update Time:2025-04-19

1H-Pyrazole-4,5-diamine, 1-(1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4,5-diamine, 1-(1H-pyrrol-3-yl)-
    • SCHEMBL6086839
    • 491872-65-2
    • 1-(1H-Pyrrol-3-yl)-1H-pyrazole-4,5-diamine
    • Inchi: 1S/C7H9N5/c8-6-4-11-12(7(6)9)5-1-2-10-3-5/h1-4,10H,8-9H2
    • InChI Key: AIFRKXVKQNSXIH-UHFFFAOYSA-N
    • SMILES: N1(C(=C(C=N1)N)N)C1C=CNC=1

Computed Properties

  • Exact Mass: 163.08579531g/mol
  • Monoisotopic Mass: 163.08579531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 85.6Ų
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